Intestinal Inflammation

Description

Intestinal inflammation refers to a pathological state characterized by an inflammatory response within the gastrointestinal tract. This condition can manifest acutely or chronically, affecting various segments of the intestines, including the small and large bowel. Common causes include infections, autoimmune disorders (e.g., Crohn's disease, ulcerative colitis), allergies, and certain medications. Symptoms often involve abdominal pain, diarrhea, rectal bleeding, weight loss, and fatigue. Diagnosis typically involves endoscopy, imaging, and laboratory tests to identify the underlying etiology and guide appropriate therapeutic interventions.